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Compound of Interest

Compound Name: Gallic acid hydrate

Cat. No.: B139992

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effects of gallic acid
hydrate on three prominent cancer cell lines: HelLa (cervical cancer), HCT15 (colon cancer),
and MDA-MB-231 (triple-negative breast cancer). The following sections detail the cytotoxic
and apoptotic effects of gallic acid, outline relevant experimental protocols, and illustrate the
key signaling pathways involved.

Summary of Quantitative Data

The anti-proliferative activity of gallic acid hydrate has been evaluated in HeLa, HCT15, and
MDA-MB-231 cancer cell lines, with the half-maximal inhibitory concentration (IC50) being a
key metric for its cytotoxic effect. The IC50 values and other quantitative observations are
summarized below.
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(~257.8 pM)
IC50 (with
) ~50 uM (GA) 48 hours [10]
Curcumin)
Sub-G1 Phase -
Dose-dependent  Not Specified [11]

Increase

Key Signaling Pathways Modulated by Gallic Acid

Gallic acid exerts its anti-cancer effects by modulating several critical signaling pathways,
leading to cell cycle arrest and apoptosis.

Gallic Acid-Induced Apoptosis in HeLa Cells

In HeLa cells, gallic acid treatment leads to an increase in reactive oxygen species (ROS) and
depletion of glutathione (GSH).[1] This oxidative stress contributes to the loss of mitochondrial
membrane potential and the activation of caspase cascades, ultimately resulting in apoptosis.

[1] The p53/Bax signaling pathway has also been implicated in gallic acid-induced apoptosis in
Hela cells.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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